Cas no 33924-76-4 (Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester)
33924-76-4 structure
Product Name:Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester
CAS No:33924-76-4
MF:C23H28O6
MW:400.464827537537
CID:304010
PubChem ID:18352253
Update Time:2025-04-19
Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester
- N-HEPTYL 4-(4'-ETHOXYPHENOXYCARBONYL)PHENYL CARBONATE
- 4-(4-Ethoxyphenoxycarbonyl)phenyl Heptyl Carbonate
- 4-(4'-ETHOXYPHENOXYCARBONYL)PHENYL N-HEPTYL CARBONATE
- 4-[[(Heptyloxy)carbonyl]oxy]benzoic acid 4-ethoxyphenyl ester
- Heptyl 4-(4-Ethoxyphenoxycarbonyl)phenyl Carbonate
- Heptylethoxyphenoxycarbonylphenylcarbonate
- p-(Heptyloxycarbonyloxy)benzoic acid p-ethoxyphenyl ester
- p-Ethoxyphenyl p-(heptyloxycarbonyloxy)benzoate
- (4-ethoxyphenyl) 4-heptoxycarbonyloxybenzoate
- 33924-76-4
- 4-ethoxyphenyl 4-(heptyloxycarbonyloxy)benzoate
- Carbonic acid, heptyl ester, ester with p-ethoxyphenyl p-hydroxybenzoate
- FT-0757069
- SCHEMBL5444280
- 4-Heptyloxycarbonyloxy-benzoic acid 4-ethoxy-phenyl ester
-
- Inchi: 1S/C23H28O6/c1-3-5-6-7-8-17-27-23(25)29-21-11-9-18(10-12-21)22(24)28-20-15-13-19(14-16-20)26-4-2/h9-16H,3-8,17H2,1-2H3
- InChI Key: QGIKOETXLIAPAH-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC(C(=O)OC2C=CC(=CC=2)OCC)=CC=1)CCCCCCC
Computed Properties
- Exact Mass: 400.18900
- Monoisotopic Mass: 400.18858861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 14
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Color/Form: Not determined
- PSA: 71.06000
- LogP: 5.79030
- Solubility: Not determined
Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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